Cas no 1513382-81-4 (4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid)

4-[2-(2-Methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid is a heterocyclic compound featuring a thiazole ring linked to a pyrrole moiety through a 2-methoxyethyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The carboxylic acid group enhances its reactivity, allowing for further derivatization, while the thiazole and pyrrole rings contribute to its potential biological activity, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined molecular architecture ensures high purity and stability, suitable for research applications requiring precise structural control. The compound's balanced hydrophilicity and lipophilicity further improve its utility in pharmacokinetic studies.

4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid structure

1513382-81-4 structure

Product Name:4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid

CAS No:1513382-81-4

MF:C₁₁H₁₂N₂O₃S

MW:252.289581298828

CID:6053220

PubChem ID:79692167

Update Time:2025-07-02

4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid
- EN300-7563857
- AKOS018249304
- 1513382-81-4
- Inchi： 1S/C11H12N2O3S/c1-16-3-2-10-13-9(6-17-10)7-4-8(11(14)15)12-5-7/h4-6,12H,2-3H2,1H3,(H,14,15)
- InChI Key： YMNSALILEHWMEI-UHFFFAOYSA-N
- SMILES： S1C=C(C2=CNC(C(=O)O)=C2)N=C1CCOC

Computed Properties

Exact Mass: 252.05686342g/mol
Monoisotopic Mass: 252.05686342g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 103Å²

4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7563857-0.05g	4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid	1513382-81-4	95.0%	0.05g	$245.0	2025-02-24
Enamine	EN300-7563857-0.1g	4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid	1513382-81-4	95.0%	0.1g	$366.0	2025-02-24
Enamine	EN300-7563857-0.25g	4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid	1513382-81-4	95.0%	0.25g	$524.0	2025-02-24
Enamine	EN300-7563857-0.5g	4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid	1513382-81-4	95.0%	0.5g	$824.0	2025-02-24
Enamine	EN300-7563857-1.0g	4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid	1513382-81-4	95.0%	1.0g	$1057.0	2025-02-24
Enamine	EN300-7563857-2.5g	4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid	1513382-81-4	95.0%	2.5g	$2071.0	2025-02-24
Enamine	EN300-7563857-5.0g	4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid	1513382-81-4	95.0%	5.0g	$3065.0	2025-02-24
Enamine	EN300-7563857-10.0g	4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid	1513382-81-4	95.0%	10.0g	$4545.0	2025-02-24
1PlusChem	1P0288M2-50mg	4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid	1513382-81-4	95%	50mg	$354.00	2024-06-20
1PlusChem	1P0288M2-100mg	4-[2-(2-methoxyethyl)-1,3-thiazol-4-yl]-1H-pyrrole-2-carboxylic acid	1513382-81-4	95%	100mg	$515.00	2023-12-21